2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid

• IUPAC Name: 2-chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid
• InChI: InChI=1S/C11H13ClN2O5S/c12-10-2-1-8(7-9(10)11(15)16)13-20(17,18)14-3-5-19-6-4-14/h1-2,7,13H,3-6H2,(H,15,16)
• InChI Key: HUNWZBJOYIPJKZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)NC2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C11H13ClN2O5S
• Molecular Weight: 320.75 g/mol

Description

2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid is a chemical compound that is widely used in scientific research for its unique properties. It is also known by the name of BAY 11-7082. This compound is a potent inhibitor of nuclear factor kappa B (NF-κB) activation, which is a crucial transcription factor involved in the regulation of immune responses, inflammation, and cell survival.

Scientific Research Applications

2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid has a wide range of scientific research applications. It is primarily used as an inhibitor of NF-κB activation, which makes it a valuable tool for studying the role of NF-κB in various biological processes. NF-κB is involved in the regulation of immune responses, inflammation, and cell survival, and its dysregulation has been implicated in the development of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. Therefore, the inhibition of NF-κB activation by 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid has potential therapeutic implications.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid involves the inhibition of the phosphorylation and degradation of inhibitor of kappa B (IκB), which is an endogenous inhibitor of NF-κB. IκB sequesters NF-κB in the cytoplasm, preventing its translocation to the nucleus and subsequent activation of target genes. Upon stimulation by various stimuli, IκB is phosphorylated by IκB kinase (IKK), leading to its ubiquitination and degradation by the proteasome. This releases NF-κB, allowing it to translocate to the nucleus and activate target genes. 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid inhibits this process by binding to the active site of IKK and preventing its phosphorylation of IκB.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid are primarily related to its inhibition of NF-κB activation. This leads to the downregulation of various pro-inflammatory cytokines, chemokines, and adhesion molecules, which are involved in the recruitment and activation of immune cells. Additionally, NF-κB is involved in the regulation of cell survival and proliferation, and its inhibition by 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid has been shown to induce apoptosis in various cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid in lab experiments include its high potency and specificity for NF-κB inhibition, as well as its ability to induce apoptosis in cancer cells. However, its limitations include its potential off-target effects and the need for careful optimization of experimental conditions to avoid toxicity and ensure reproducibility.

Future Directions

The future directions for research on 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid include the development of more potent and selective inhibitors of NF-κB activation, as well as the investigation of its therapeutic potential in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. Additionally, the use of 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid in combination with other drugs or therapies may enhance its efficacy and reduce its potential toxicity. Finally, the elucidation of the molecular mechanisms underlying the off-target effects of 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid may lead to the development of novel therapeutic strategies.

Synthesis Methods

The synthesis of 2-Chloro-5-(morpholin-4-ylsulfonylamino)benzoic acid involves a multi-step process that starts with the reaction of 2-chlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with morpholine to form the morpholinyl derivative, which is further reacted with sulfamide to form the final product. The overall yield of this synthesis method is around 60%, and the purity of the final product can be improved by recrystallization.